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Compound of Interest

Compound Name:
Ac-Ala-Glu-Thr-Phe-Tyr-Val-Asp-

NH2

CAS No.: 134938-79-7

Cat. No.: B12649826

Get Quote

Executive Summary & Chemical Profile
Ac-AETFYVD-NH2 is a synthetic heptapeptide often utilized in biochemical assays involving

protease inhibition or substrate specificity studies. Its structural modifications—N-terminal

acetylation and C-terminal amidation—mimic the native protein backbone and generally

enhance resistance to exopeptidases. However, its internal sequence contains specific

residues prone to chemical degradation if not stored correctly.

Physicochemical Profile

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b12649826#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12649826?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Detail Implication for Storage

Sequence
Ac-Ala-Glu-Thr-Phe-Tyr-Val-

Asp-NH2

Core hydrophobic patch

(TFYV) flanked by acidic

residues (E, D).

Net Charge (pH 7) ~ -2 (Glu, Asp)

Soluble in neutral/basic

buffers; may aggregate in

acidic media.

Critical Residues Asp (D)

High risk of isomerization

(isoaspartate formation) and

hydrolysis.[1][2]

Critical Residues Tyr (Y)
Moderate risk of oxidative

cross-linking (dityrosine).

Hydrophobicity Moderate-High

Potential for aggregation at

high concentrations (>5

mg/mL).

Critical Vulnerabilities: Why This Peptide Degrades
To ensure data integrity, you must understand the mechanism of failure. This peptide is not

inert; it is a chemical system waiting for the activation energy to degrade.

The Primary Threat: Aspartimide Formation (Asp
Isomerization)
The C-terminal Aspartic Acid (Asp) residue in the -Val-Asp-NH2 motif is the most unstable

component. In aqueous solution, the amide nitrogen of the C-terminus (or the next residue in

longer chains) can nucleophilically attack the side-chain carbonyl of the Aspartate.

Mechanism: This forms a cyclic Succinimide (Aspartimide) intermediate.

Result: The ring hydrolyzes spontaneously, resulting in a mixture of native Aspartate (active)

and Isoaspartate (inactive/beta-peptide).
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Trigger: This reaction is accelerated by neutral to basic pH (pH > 7.0) and elevated

temperatures.

The Secondary Threat: Oxidative Dimerization
The Tyrosine (Tyr) residue is susceptible to radical-mediated oxidation, leading to the formation

of dityrosine cross-links. This is often catalyzed by trace metal ions in low-quality buffers or

exposure to light.

Workflow: The "Gold Standard" Storage Protocol
Do not rely on "room temperature" stability claims for long-term banking. Follow this decision

tree to maximize shelf-life.

Visual Workflow: From Arrival to Experiment
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Figure 1: Decision matrix for handling Ac-AETFYVD-NH2 to minimize moisture uptake and

thermal stress.

Troubleshooting & FAQs
Category A: Lyophilized Powder Storage
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Q: The peptide arrived at room temperature. Is it degraded? A: Likely not. Lyophilized peptides

are stable at ambient temperatures for days to weeks.[3] However, upon arrival, you should

immediately store it at -20°C or -80°C. The primary danger at room temperature is humidity, not

heat alone.

Q: Why must I warm the vial before opening? A: This is the most common user error. If you

open a -20°C vial in a 25°C room, atmospheric moisture will instantly condense on the cold

peptide powder.

Consequence: The peptide becomes hygroscopic, turning into a sticky gum. Water initiates

hydrolysis of the Asp residue even in the solid state.

Protocol: Allow the vial to equilibrate to room temperature in a desiccator for at least 1 hour

before opening.

Category B: Reconstitution & Solubility
Q: My peptide solution is cloudy. What happened? A: You likely encountered the "Isoelectric

Point Trap" or hydrophobic aggregation.

Diagnosis: Ac-AETFYVD-NH2 has a net negative charge (-2). If you dissolved it in

unbuffered water (which can be slightly acidic due to dissolved CO2) or a high-salt buffer, the

hydrophobic residues (Phe, Tyr, Val) may drive aggregation.

Solution:

Add 0.1% - 1.0% Ammonium Bicarbonate (NH4HCO3) dropwise. The basic pH helps

ionize the Glu/Asp residues, forcing repulsion and solubility.

If stubborn, dissolve the peptide in a small volume of DMSO (dimethyl sulfoxide) first (up

to 10% of final volume), then dilute with buffer.

Q: Can I store the peptide in DMSO? A: Yes, but with a caveat. DMSO is excellent for

preventing aggregation but is hygroscopic and can permeate skin.

Risk: DMSO freezes at 18.5°C. Storing it in the fridge (4°C) means it is solid. Repeated

melting/freezing of DMSO solutions can cause "cryo-concentration" effects where the
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peptide precipitates out of the crystal lattice.

Recommendation: Store DMSO stocks at room temperature (short term) or -20°C (long

term), but ensure the vial is sealed with Parafilm to prevent water absorption.

Category C: Chemical Stability[1][4]
Q: How long is the reconstituted solution stable? A:

pH 7-8 (PBS/Tris): < 24 hours at 4°C. The Aspartimide reaction is fast here.

pH 5-6 (Acetate/Citrate): ~1 week at 4°C. This is the "sweet spot" for Asp stability.

Frozen (-20°C): 1-3 months.

Frozen (-80°C): 6-12 months.

Q: I see a "double peak" on my HPLC after storage. What is it? A: This is the hallmark of

Aspartate Isomerization.

Peak 1: Native Peptide (Ac-AETFYVD-NH2).

Peak 2 (shifted): Isoaspartate derivative (Ac-AETFYV-isoD-NH2).

Action: This sample is compromised for kinetic assays, as isoaspartate often has significantly

reduced biological activity. Discard and prepare fresh.

Detailed Reconstitution Protocol
Objective: Solubilize 1 mg of Ac-AETFYVD-NH2 to 1 mM concentration.

Materials:

Sterile 100 mM Ammonium Bicarbonate (pH ~7.8) OR Sterile PBS (pH 7.4).

High-grade DMSO (optional).

Low-binding microcentrifuge tubes.
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Step-by-Step:

Equilibration: Remove peptide vial from freezer. Place in a desiccator for 60 mins.

Initial Solvent:

Preferred: Add the calculated volume of 100 mM Ammonium Bicarbonate. Vortex gently

for 30 seconds.

Alternative (if hydrophobic aggregation is suspected): Add DMSO to 5% of the final

volume. Vortex until clear. Then add the remaining 95% volume as PBS or Water.

Clarification: Centrifuge at 10,000 x g for 1 minute to ensure no undissolved particles remain.

Aliquot: Immediately dispense into single-use aliquots (e.g., 20 µL).

Snap Freeze: Flash freeze aliquots in liquid nitrogen or dry ice/ethanol bath.

Storage: Store at -80°C.

Mechanism of Degradation: The Aspartimide
Pathway
Understanding this pathway allows you to choose the right buffer pH.
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Figure 2: The Aspartimide degradation pathway. Note that once the cyclic intermediate forms,

the majority hydrolyzes into the inactive Isoaspartate form.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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